![molecular formula C14H9Cl B119892 9-Chlorophenanthrene CAS No. 947-72-8](/img/structure/B119892.png)
9-Chlorophenanthrene
Overview
Description
9-Chlorophenanthrene is a member of the phenanthrene family of compounds and is a naturally occurring chemical found in coal tar. It is a highly reactive, colorless solid with a molecular weight of about 175 g/mol and a molecular formula C14H9Cl. It is used in various applications such as organic synthesis, pharmaceuticals, and as a starting material for the production of a number of other compounds.
Scientific Research Applications
1. Material Synthesis and Properties 9-Chlorophenanthrene has been utilized in the synthesis of various compounds with distinct properties. For instance, it was used in creating trans-Chlorido(phenanthren-9-yl)bis(triphenylphosphane)nickel(II), which exhibits a slightly distorted square-planar geometry around the NiII atom (Lei & Obregon, 2011). Additionally, 9-chloro-10,9-oxaboraphenanthrene derivatives have been synthesized and characterized by X-ray crystallography, displaying fluorescence properties when embedded in PMMA (Budanow et al., 2016).
2. Catalytic and Chemical Processes The compound has also shown utility in catalytic and chemical processes. Notably, the palladium-catalyzed annulation of 9-halophenanthrenes with alkynes has been a pathway to synthesize acephenanthrylene-based derivatives, revealing the versatility of this compound in such chemical transformations (Liu et al., 2015).
3. Environmental Applications In environmental studies, research has been conducted on the OH-initiated atmospheric oxidation degradation of chlorinated polycyclic aromatic hydrocarbons like 9,10-Dichlorophenanthrene, providing insights into their atmospheric fate and environmental impact (Dang et al., 2015).
4. Photophysical and Electrochemical Studies this compound derivatives have been examined for their photophysical and electrochemical properties. Investigations include studies on phosphorous atom induced intramolecular charge transfer fluorescence in 9-diphenylphosphinophenanthrene and radiolytic generation and photochemistry of 9-xanthenyl radicals in halogenated solvents, highlighting the diverse scientific applications of the compound in understanding molecular interactions and reactions (Osawa et al., 2006; Sumiyoshi et al., 2000).
Mechanism of Action
Target of Action
9-Chlorophenanthrene is a monochlorinated phenanthracene It is often used in organic synthesis and chemical research , suggesting that it may interact with a variety of molecular targets depending on the specific context of its use.
Mode of Action
It is known to be used as a raw material in organic synthesis reactions to prepare compounds with specific functionalities . It is also used to study the properties and reaction mechanisms of aromatic compounds .
Biochemical Pathways
Given its use in organic synthesis and chemical research , it is likely that the compound could influence a variety of biochemical pathways depending on the specific context of its use.
Pharmacokinetics
It is known that this compound is insoluble in water at room temperature but can dissolve in nonpolar solvents such as benzene, toluene, and dichloromethane . This suggests that its bioavailability may be influenced by the presence of these solvents.
Result of Action
It is known to be a potentially harmful chemical to humans . Direct contact with the skin, eyes, and respiratory tract should be avoided .
Action Environment
This compound is stable in air but decomposes at high temperatures . It is sensitive to light and can turn yellow over time . Its action, efficacy, and stability are likely influenced by environmental factors such as temperature, light, and the presence of nonpolar solvents .
properties
IUPAC Name |
9-chlorophenanthrene | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H9Cl/c15-14-9-10-5-1-2-6-11(10)12-7-3-4-8-13(12)14/h1-9H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CJWHZQNUDAJJSB-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C=C(C3=CC=CC=C23)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H9Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00241572 | |
Record name | Phenanthrene, 9-chloro- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00241572 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
212.67 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
947-72-8 | |
Record name | 9-Chlorophenanthrene | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=947-72-8 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Phenanthrene, 9-chloro- | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000947728 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 947-72-8 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=8552 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | Phenanthrene, 9-chloro- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00241572 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 9-chlorophenanthrene | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.012.209 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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